N-(furan-2-ylmethyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[6-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H20N4O3S2/c1-14-21(31-22(24-14)15-5-7-16(28-2)8-6-15)18-9-10-20(26-25-18)30-13-19(27)23-12-17-4-3-11-29-17/h3-11H,12-13H2,1-2H3,(H,23,27)
• InChI Key: JSCYIDQNNXAYJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C3=NN=C(C=C3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C22H20N4O3S2
• Molecular Weight: 452.6 g/mol

Description

N-(furan-2-ylmethyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N4O3S2 and its molecular weight is 452.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis of polysubstituted pyridine derivatives, including compounds structurally related to N-(furan-2-ylmethyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide, to explore their agricultural bioactivity. Preliminary bioassays have indicated that certain derivatives possess fungicidal and herbicidal activities, highlighting the potential agricultural applications of these compounds (Li Zheng & W. Su, 2005).

Antifungal Effects

Another study focused on the synthesis of heterocyclic compounds, including derivatives of this compound, to assess their antifungal efficacy. These compounds exhibited significant antifungal activity against various fungi species, comparable to ketoconazole, suggesting their potential as antifungal agents (Zafer Asım Kaplancıklı et al., 2013).

Anticancer and Antituberculosis Activities

Research into thiazolidinone derivatives related to this compound has shown promising anticancer and antituberculosis activities. These studies have synthesized and evaluated the biological activities of these compounds, demonstrating their potential in developing new therapeutic agents for cancer and tuberculosis (V. Horishny, M. Arshad, & V. Matiychuk, 2021).